Cas no 1874725-35-5 (2-{[(Benzyloxy)carbonyl]amino}bicyclo[3.1.0]hexane-2-carboxylic acid)

• Product Name: 2-{[(Benzyloxy)carbonyl]amino}bicyclo[3.1.0]hexane-2-carboxylic acid
• CAS No: 1874725-35-5
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• CID: 6313137
• PubChem ID: 121604287
• Update Time: 2025-05-19

2-{[(Benzyloxy)carbonyl]amino}bicyclo[3.1.0]hexane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS026739467
• EN300-1229302
• 1874725-35-5
• 2-{[(benzyloxy)carbonyl]amino}bicyclo[3.1.0]hexane-2-carboxylic acid
• 2-{[(Benzyloxy)carbonyl]amino}bicyclo[3.1.0]hexane-2-carboxylic acid

• Inchi： 1S/C15H17NO4/c17-13(18)15(7-6-11-8-12(11)15)16-14(19)20-9-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2,(H,16,19)(H,17,18)
• InChI Key： UIYYMTYPAZJQOO-UHFFFAOYSA-N
• SMILES： OC(C1(CCC2CC21)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 275.11575802g/mol
• Monoisotopic Mass: 275.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{[(Benzyloxy)carbonyl]amino}bicyclo[3.1.0]hexane-2-carboxylic acid

Introduction to CAS No 1874725-35-5: 2-{[(Benzyloxy)carbonyl]amino}bicyclo[3.1.0]hexane-2-carboxylic Acid

The compound with CAS No 1874725-35-5, commonly referred to as 2-{[(Benzyloxy)carbonyl]amino}bicyclo[3.1.0]hexane-2-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound is characterized by its unique bicyclic structure, which combines a bicyclo[3.1.0]hexane framework with a benzyloxycarbonyl (Cbz) protecting group and a carboxylic acid moiety. The combination of these functional groups makes it a versatile building block in organic synthesis and drug discovery.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents, particularly in the realm of peptide-based drugs. The presence of the benzyloxycarbonyl group, which is a well-known protecting group for amino acids, suggests its role in peptide synthesis and modification. Researchers have explored its use in constructing complex peptide sequences, where the Cbz group can be selectively removed under specific conditions to reveal the underlying amino functionality.

The bicyclo[3.1.0]hexane framework is another intriguing feature of this compound. This structure provides rigidity and stability, which are crucial for maintaining the bioactive conformation of molecules in drug design. Recent advancements in computational chemistry have allowed scientists to model the interactions of this compound with various biological targets, such as enzymes and receptors, providing insights into its potential therapeutic applications.

In terms of synthesis, this compound can be prepared through a variety of methods, including ring-closing metathesis and multi-component reactions. The choice of synthetic pathway depends on the desired scale and purity, as well as the availability of starting materials. Researchers have reported efficient routes that involve the coupling of amino acids with cyclic ketones, followed by oxidation to introduce the carboxylic acid group.

The application of this compound extends beyond drug discovery into materials science and catalysis. Its rigid structure and functional groups make it an ideal candidate for constructing advanced materials with tailored properties, such as self-healing polymers or stimuli-responsive systems. Recent studies have demonstrated its ability to act as a template for organizing metal ions into specific geometries, opening new avenues for catalytic applications.

In conclusion, CAS No 1874725-35-5, or 2-{[(Benzyloxy)carbonyl]amino}bicyclo[3.1.0]hexane-2-carboxylic acid, represents a valuable molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a key player in contemporary research, offering opportunities for innovation in drug development, materials science, and beyond.